Cas no 1701686-89-6 (3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline)

• Product Name: 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline
• CAS No: 1701686-89-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6427637
• PubChem ID: 136837534
• Update Time: 2025-08-03

3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline
• 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo[1,5-a]quinazoline
• 1701686-89-6
• EN300-1118668

• Inchi： 1S/C11H17N3/c1-8-6-13-14-10-5-3-2-4-9(10)7-12-11(8)14/h6,9-10,12H,2-5,7H2,1H3
• InChI Key： USVWCKPTKMIUCU-UHFFFAOYSA-N
• SMILES： N12C(=C(C)C=N1)NCC1CCCCC21

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline

Research Briefing on 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline (CAS: 1701686-89-6): Recent Advances and Applications

3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline (CAS: 1701686-89-6) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazoloquinazoline scaffold, exhibits promising biological activities, making it a potential candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, shedding light on its therapeutic potential in various disease models.

The synthesis of 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline involves multi-step organic reactions, with recent advancements emphasizing greener and more efficient methodologies. Researchers have reported improved yields and reduced reaction times using catalytic systems and solvent-free conditions, which align with the growing demand for sustainable chemistry practices in pharmaceutical manufacturing. The compound's structural complexity and stereochemistry have also been elucidated through advanced spectroscopic techniques, including NMR and X-ray crystallography, providing a solid foundation for further modifications.

Pharmacological studies have revealed that 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline exhibits notable activity against specific molecular targets, such as kinases and G-protein-coupled receptors (GPCRs). In vitro assays have demonstrated its inhibitory effects on cancer cell proliferation, suggesting potential applications in oncology. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Recent research has also explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have identified key interactions between 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline and its target proteins, providing insights into its binding affinity and selectivity. These findings have guided the design of analogs with enhanced potency and reduced off-target effects, paving the way for structure-activity relationship (SAR) studies and lead optimization.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline. Issues such as toxicity profiles, formulation stability, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 3-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline (CAS: 1701686-89-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its synthesis, biological activity, and mechanistic insights will be crucial for unlocking its full potential as a drug candidate. This research briefing highlights the latest advancements and underscores the importance of interdisciplinary collaboration in driving innovation in the chemical biology and pharmaceutical sectors.